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Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Withaphysalin C is a naturally occurring steroidal lactone belonging to the withanolide class,

isolated from plants of the Physalis genus.[1] Withanolides have garnered significant interest in

drug development due to their diverse biological activities, including anti-inflammatory, and

immunomodulatory properties. Accurate and consistent preparation of Withaphysalin C stock

solutions is fundamental for reliable and reproducible results in cell-based assays. This

document provides detailed application notes and protocols for the preparation, storage, and

use of Withaphysalin C stock solutions in cell culture applications.

Physicochemical Properties of Withaphysalin C
A comprehensive understanding of the physicochemical properties of Withaphysalin C is

essential for proper handling and solution preparation.
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Property Value Source(s)

Molecular Formula C₂₈H₃₆O₇

Molecular Weight 484.6 g/mol

Appearance Crystalline solid [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)

Recommended Solvents and Storage
Solvent Selection
Due to its hydrophobic nature, Withaphysalin C is sparingly soluble in aqueous solutions.

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for cell

culture applications. It is a polar aprotic solvent that can dissolve a wide range of organic

compounds and is miscible with water and cell culture media at low concentrations.[3]

Storage Conditions
Proper storage is critical to maintain the stability and biological activity of Withaphysalin C.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to several years

Store in a tightly

sealed container,

protected from light

and moisture.

DMSO Stock Solution -20°C Up to 1 month

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Protect from light.[4]

DMSO Stock Solution -80°C Up to 6 months

For longer-term

storage, -80°C is

recommended. Aliquot

to avoid freeze-thaw

cycles.

Note: While many compounds are stable in DMSO for extended periods, it is best practice to

prepare fresh stock solutions regularly and monitor for any signs of precipitation or

degradation. Studies have shown that many compounds in DMSO are stable for extended

periods, but water content can be a factor in degradation.[5][6]

Experimental Protocols
Preparation of a 10 mM Withaphysalin C Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Materials:

Withaphysalin C powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Laminar flow hood or biosafety cabinet

Procedure:

Calculation:

Determine the mass of Withaphysalin C required. For a 10 mM stock solution in 1 mL of

DMSO:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 484.6 g/mol x 1000 mg/g = 4.846 mg

Weighing:

Under a laminar flow hood, carefully weigh out 4.846 mg of Withaphysalin C powder on a

calibrated analytical balance.

Dissolution:

Transfer the weighed powder into a sterile amber microcentrifuge tube.

Add 1 mL of anhydrous, cell culture grade DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use sterile amber

cryovials (e.g., 20 µL or 50 µL aliquots). This minimizes the number of freeze-thaw cycles.
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Label the vials clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions for Cell Culture
Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.1%, to avoid solvent-induced cytotoxicity. A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.

Procedure:

Thawing:

Remove one aliquot of the 10 mM Withaphysalin C stock solution from the freezer and

allow it to thaw at room temperature.

Dilution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

Example for a 10 µM working solution:

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to

999 µL of pre-warmed cell culture medium.

Mix gently by pipetting up and down.

Application to Cells:

Add the freshly prepared working solution to your cell cultures.

Diagrams
Experimental Workflow
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Caption: Workflow for preparing Withaphysalin C stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3427222?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-κB Signaling Pathway Inhibition by Withaphysalins
Withaphysalins have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760001244
https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760001244
https://cdn.caymanchem.com/cdn/insert/11797.pdf
http://strandedtattoo.info/file/81174543356.pdf
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/19029012/
https://www.benchchem.com/product/b3427222#preparing-withaphysalin-c-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3427222#preparing-withaphysalin-c-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3427222#preparing-withaphysalin-c-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b3427222#preparing-withaphysalin-c-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3427222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

